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Compound of Interest

Compound Name: MRS-2179

Cat. No.: B10763347

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds like MRS-2179 are paramount to ensuring

laboratory safety and environmental compliance. MRS-2179, a selective P2Y1 purinergic

receptor antagonist, requires careful management throughout its lifecycle, from acquisition to

disposal. This guide provides essential safety and logistical information, including a step-by-

step operational plan for its proper disposal.

Important Notice: The following procedures are general guidelines based on the available

chemical properties of MRS-2179. As the full toxicological and ecological effects may not be

fully known, this material should be handled as potentially hazardous.[1] It is mandatory to

obtain and consult the official Safety Data Sheet (SDS) provided by the supplier for specific

handling and disposal instructions. All procedures must be conducted in strict accordance with

local, state, and federal regulations.

Chemical and Physical Properties of MRS-2179
A clear understanding of the properties of MRS-2179 is the first step in its safe management.

The compound is typically supplied as a solid and is soluble in water.[1][2] This information is

critical when preparing the compound for disposal.
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Property Data Source

Form Solid [1][2]

Molecular Formula
C₁₁H₁₃N₅O₉P₂Na₄

(Tetrasodium salt)

Molecular Weight
513.16 g/mol (Tetrasodium

salt)

Solubility Soluble in water (up to 50 mM)

Storage Store at -20°C

Step-by-Step Disposal Protocol for MRS-2179
This protocol outlines a conservative approach to the disposal of unused MRS-2179 and

associated waste.

1. Personal Protective Equipment (PPE):

Before handling MRS-2179, always wear appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect any unused, solid MRS-2179 in a clearly labeled, sealed container designated for

chemical waste.

Also, dispose of any contaminated items, such as weigh boats or filter papers, in this

container.

Aqueous Solutions:
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Do not dispose of aqueous solutions of MRS-2179 down the drain.

Collect all solutions containing MRS-2179 in a dedicated, sealed, and clearly labeled

waste container for aqueous chemical waste.

Contaminated Labware:

Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact with

MRS-2179 should be placed in the solid chemical waste container.

Reusable glassware should be decontaminated by rinsing with an appropriate solvent

(e.g., 70% ethanol), and the rinsate collected as aqueous chemical waste.

3. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("MRS-2179"), and the approximate concentration and quantity.

Store the sealed waste containers in a designated, secure area, away from incompatible

materials, until they are collected by your institution's Environmental Health and Safety

(EHS) department or a licensed waste disposal contractor.

4. Final Disposal:

The final disposal of the collected chemical waste must be handled by a licensed hazardous

waste disposal company, in accordance with all applicable regulations. Your institution's EHS

department will coordinate this process.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MRS-2179.
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MRS-2179 Disposal Workflow

Preparation

Waste Identification

Collection & Segregation

Final Steps

Start: Have MRS-2179 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Consult Supplier SDS and
Institutional EHS Guidelines

Identify Waste Type

Solid MRS-2179 or
Contaminated Dry Waste

Solid

Aqueous Solution of MRS-2179
or Contaminated Liquid

Liquid

Collect in Labeled
Solid Chemical Waste Container

Collect in Labeled
Aqueous Chemical Waste Container

Store Sealed Containers
in Designated Waste Area

Hand Over to Institutional EHS
for Professional Disposal

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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